Cas no 142386-40-1 (Adenosine, 8-ethenyl-)

• Product Name: Adenosine, 8-ethenyl-
• CAS No: 142386-40-1
• MF: C₁₂H₁₅N₅O₄
• MW: 293.278601884842
• CID: 160581
• PubChem ID: 189898
• Update Time: 2025-04-19

Adenosine, 8-ethenyl- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 8-ethenyl-
• 8-Ethenyladenosine
• 8-Vinyladenosine
• (2R,3R,4S,5R)-2-(6-amino-8-ethenyl-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• (2R,3R,4S,5R)-2-(6-Amino-8-vinyl-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 142386-40-1
• 8-Ethenyl-9-pentofuranosyl-9H-purin-6-amine
• 2-(6-Amino-8-vinyl-purin-9-yl)-5-hydroxymethyl-tetrahydro-furan-3,4-diol
• (2R,3R,4S,5R)-2-(6-amino-8-vinyl-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• CHEMBL302205
• SCHEMBL8673081
• (2R,3R,4S,5R)-2-(6-amino-8-ethenylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• DTXSID20931423

• Inchi： 1S/C12H15N5O4/c1-2-6-16-7-10(13)14-4-15-11(7)17(6)12-9(20)8(19)5(3-18)21-12/h2,4-5,8-9,12,18-20H,1,3H2,(H2,13,14,15)/t5-,8-,9-,12-/m1/s1
• InChI Key： XWDWYGMKPANXOO-JJNLEZRASA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(C=C)=NC2C(N)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 293.11255
• Monoisotopic Mass: 293.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 139.54